Cas no 67109-74-4 (5-(Acetyloxy)methyl-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano3,2-dthiazole-6,7-diol Diacetate (Ester))

• Product Name: 5-(Acetyloxy)methyl-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano3,2-dthiazole-6,7-diol Diacetate (Ester)
• CAS No: 67109-74-4
• MF: C₁₄H₁₉NO₇S
• MW: 345.368163347244
• CID: 1060225
• PubChem ID: 11739453
• Update Time: 2024-10-28

5-(Acetyloxy)methyl-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano3,2-dthiazole-6,7-diol Diacetate (Ester) Chemical and Physical Properties

Names and Identifiers

• 5-[(Acetyloxy)methyl]-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano[3,2-d]thiazole-6,7-diol Diacetate (Ester)
• 5-[(Acetyloxy)methyl]-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano[3,2-d]thiazole-6,7-
• 5-[(Acetyloxy)methyl]-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano[3,2-d]thiazole-6,7-diol Diacetate (Est...
• (3ar,5r,6s,7r,7ar)-5-(acetoxymethyl)-2-methyl-5,6,7,7a-tetrahydro-3ah-pyrano[3,2-d]thiazole-6,7-diyl diacetate
• 1,2-(2-Methyl-1-thia-3-aza-2-propene-1,3-diyl)-1,2-dideoxy-alpha-D-glucopyranose 3,4,6-triacetate
• [(3Ar,5R,6S,7R,7aR)-6,7-diacetyloxy-2-methyl-5,6,7,7a-tetrahydro-3aH-pyrano[3,2-d][1,3]thiazol-5-yl]
• 5-(Acetyloxy)methyl-3a,6,7,7a-tetrahydro-2-methyl-(3aR,5R,6S,7R,7aR)-5H-Pyrano3,2-dthiazole-6,7-diol Diacetate (Ester)
• 67109-74-4
• InChI=1/C14H19NO7S/c1-6-15-11-13(21-9(4)18)12(20-8(3)17)10(5-19-7(2)16)22-14(11)23-6/h10-14H,5H2,1-4H3/t10-,11-,12-,13-,14-/m1/s1
• [(3aR,5R,6S,7R,7aR)-6,7-diacetyloxy-2-methyl-5,6,7,7a-tetrahydro-3aH-pyrano[3,2-d][1,3]thiazol-5-yl]methyl acetate
• (3ar,5r,6s,7r,7ar)-5-(acetoxymethyl)-2-methyl-5,6,7,7a-tetrahydro-3ah-pyrano[3,2-d]thiazole-6,7-diyldiacetate

• Inchi： 1S/C14H19NO7S/c1-6-15-11-13(21-9(4)18)12(20-8(3)17)10(5-19-7(2)16)22-14(11)23-6/h10-14H,5H2,1-4H3/t10-,11-,12-,13-,14-/m1/s1
• InChI Key： HFGXRMOCEYNLGH-DHGKCCLASA-N
• SMILES： S1C(C)=N[C@H]2[C@@H]1O[C@H](COC(C)=O)[C@H]([C@@H]2OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 345.08822312g/mol
• Monoisotopic Mass: 345.08822312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126
• XLogP3: 0